![molecular formula C22H22N2O2S2 B4763579 3-(5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)-N-mesitylpropanamide](/img/structure/B4763579.png)
3-(5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)-N-mesitylpropanamide
Overview
Description
3-(5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)-N-mesitylpropanamide is a chemical compound that has attracted the attention of scientists due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of 3-(5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)-N-mesitylpropanamide is not fully understood. However, studies have shown that this compound induces cell cycle arrest and apoptosis in cancer cells. It also inhibits the growth of bacteria and fungi by disrupting their cell wall synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)-N-mesitylpropanamide have been extensively studied. Studies have shown that this compound exhibits low toxicity towards normal cells and tissues. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)-N-mesitylpropanamide in lab experiments include its potent antitumor and antimicrobial activity, low toxicity towards normal cells and tissues, and anti-inflammatory and antioxidant properties. However, the limitations include the high cost of synthesis and the limited availability of this compound.
Future Directions
There are many future directions for research on 3-(5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)-N-mesitylpropanamide. One of the most significant future directions is the development of more efficient and cost-effective methods for the synthesis of this compound. Another future direction is the investigation of the mechanism of action of this compound, which could lead to the development of new drugs for the treatment of cancer and infectious diseases. Furthermore, the potential applications of this compound in other fields of scientific research, such as materials science and environmental science, should be explored.
Scientific Research Applications
3-(5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)-N-mesitylpropanamide has potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. It has also been shown to have antimicrobial activity against different strains of bacteria and fungi.
properties
IUPAC Name |
3-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2,4,6-trimethylphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O2S2/c1-14-11-15(2)20(16(3)12-14)23-19(25)9-10-24-21(26)18(28-22(24)27)13-17-7-5-4-6-8-17/h4-8,11-13H,9-10H2,1-3H3,(H,23,25)/b18-13- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBTTYWFOIYSDQV-AQTBWJFISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CCN2C(=O)C(=CC3=CC=CC=C3)SC2=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CCN2C(=O)/C(=C/C3=CC=CC=C3)/SC2=S)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(5Z)-5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2,4,6-trimethylphenyl)propanamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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